Cas no 1086338-86-4 (crassumolide A)

• Product Name: crassumolide A
• CAS No: 1086338-86-4
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 2017043
• PubChem ID: 25156430
• Update Time: 2025-04-21

crassumolide A Chemical and Physical Properties

Names and Identifiers

• crassumolide A
• Lobohedleolide methyl ester
• (3aR,5E,9E,12S,13E,15aS)-12-hydroxy-6,10,14-trimethyl-3-methylidene-3a,4,7,8,11,12,15,15a-octahydrocyclotetradeca(b)furan-2(3H)-one
• (3aR,5E,9E,12S,13E,15aS)-12-hydroxy-6,10,14-trimethyl-3-methylidene-3a,4,7,8,11,12,15,15a-octahydrocyclotetradeca[b]furan-2(3H)-one
• (3aR,5E,9E,12S,13E,15aS)-12-hydroxy-6,10,14-trimethyl-3-methylidene-3a,4,7,8,11,12,15,15a-octahydrocyclotetradeca[b]furan-2-one
• (3aR,5E,9E,12S,13E,15aS)-12-hydroxy-6,10,14-trimethyl-3-methylidene-3a,4,7,8,11,12,15,15a-octahydrocyclotetradeca(b)furan-2-one
• Q27134152
• CHEMBL577584
• CHEBI:65670
• 1086338-86-4

• Inchi： 1S/C20H28O3/c1-13-6-5-7-14(2)10-17(21)11-15(3)12-19-18(9-8-13)16(4)20(22)23-19/h7-8,11,17-19,21H,4-6,9-10,12H2,1-3H3
• InChI Key： BIDNFRVXQJTBCI-UHFFFAOYSA-N
• SMILES： CC1CCC=C(C)CC(O)C=C(C)CC2OC(C(C2CC=1)=C)=O

Computed Properties

• Exact Mass: 316.20384475Da
• Monoisotopic Mass: 316.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.256
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembranolides